Cas no 87350-83-2 (1,3-Benzenedicarboxylic acid, 2-chloro-5-nitro-)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-chloro-5-nitro-
• CAS No: 87350-83-2
• MF: C₈H₄ClNO₆
• MW: 245.573461532593
• CID: 657273
• PubChem ID: 13203607
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 2-chloro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-chloro-5-nitro-
• 2-chloro-5-nitrobenzene-1,3-dicarboxylic acid
• 87350-83-2
• SCHEMBL13531820
• DTXSID80527306
• AKOS001877499

• Inchi： 1S/C8H4ClNO6/c9-6-4(7(11)12)1-3(10(15)16)2-5(6)8(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key： XGLIUBZHYDTOBN-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.9727145g/mol
• Monoisotopic Mass: 244.9727145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų